Cas no 16644-98-7 (trans-1-Iodohexene)

• Product Name: trans-1-Iodohexene
• CAS No: 16644-98-7
• MF: C₆H₁₁I
• MW: 210.056014299393
• MDL: MFCD00798209
• CID: 1346781
• PubChem ID: 329761376
• Update Time: 2025-04-20

trans-1-Iodohexene Chemical and Physical Properties

Names and Identifiers

• 1-Hexene, 1-iodo-, (1E)-
• 1-iodohex-1-ene
• TRANS-1-IODO-1-HEXENE
• 1(E)-Iodo-hex-1-ene
• (E)-1-Iodo-1-hexene
• (E)-1-Hexenyl iodide
• (1E)-1-Iodo-1-hexene
• (1E)-1-Iodo-1-hexene #
• SCHEMBL537405
• AT25371
• (E)-1-iodo-hex-1-ene
• 1-Hexene, 1-iodo-, (E)-
• starbld0038468
• MFCD00798209
• (1E)-1-IODOHEX-1-ENE
• DB-225760
• hexenyl iodide
• 16644-98-7
• DTXSID20336555
• J-010286
• trans-1-Iodohexene
• trans-1-Iodo-1-hexene, technical grade, >=90% (GC)
• (E)-1-iodohex-1-ene
• trans-1-Hexenyl Iodide

• MDL： MFCD00798209
• Inchi： 1S/C6H11I/c1-2-3-4-5-6-7/h5-6H,2-4H2,1H3/b6-5+
• InChI Key： TUAPXMNNQGXDDV-AATRIKPKSA-N
• SMILES： I/C=C/CCCC

Computed Properties

• Exact Mass: 209.99013
• Monoisotopic Mass: 209.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.4517 (rough estimate)
• Boiling Point: 151.64°C (estimate)
• Refractive Index: n20/D 1.509
• PSA: 0

trans-1-Iodohexene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-51/53
• Safety Instruction： 61
• Hazardous Material Identification：